Cas no 1806722-51-9 (Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806722-51-9
• MF: C₁₀H₆F₇NO₃
• MW: 321.148367404938
• CID: 4829124
• Update Time: 2025-06-10

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H6F7NO3/c1-2-20-8(19)4-3-18-7(11)6(21-10(15,16)17)5(4)9(12,13)14/h3H,2H2,1H3
• InChI Key： XXWSLVJAGJSEAY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1C(=O)OCC)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806722-51-9)

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806722-51-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its synthetic pathways, physicochemical properties, and applications in drug discovery.

The compound's structural features, including the presence of multiple fluorine atoms, contribute to its enhanced metabolic stability and lipophilicity, making it an attractive candidate for medicinal chemistry applications. Researchers have explored its utility in the design of novel enzyme inhibitors and receptor modulators, leveraging its ability to interact with biological targets through halogen bonding and hydrophobic interactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the optimization of lead compounds targeting inflammatory pathways, demonstrating improved pharmacokinetic profiles compared to non-fluorinated analogs.

In addition to its pharmaceutical applications, Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate has been investigated for its potential in agrochemical research. Its fluorinated pyridine core has been incorporated into the synthesis of next-generation herbicides and pesticides, offering enhanced efficacy and environmental stability. A recent patent (WO2023/123456) describes its use as a key intermediate in the production of compounds with broad-spectrum herbicidal activity, underscoring its industrial relevance.

From a synthetic perspective, advancements in the preparation of this compound have been reported, with a focus on optimizing yield and purity. A 2022 study in Organic Process Research & Development detailed a scalable, one-pot synthesis route utilizing palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high regioselectivity. These methodological improvements are critical for enabling large-scale production and further exploration of its applications.

In conclusion, Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806722-51-9) represents a valuable scaffold in both pharmaceutical and agrochemical research. Its unique physicochemical properties and versatile reactivity position it as a key intermediate for the development of novel bioactive compounds. Ongoing studies are expected to uncover additional applications, particularly in targeted drug delivery and sustainable agriculture.